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Compound of Interest

Compound Name: 2-Amino-6-methoxyquinazolin-4-ol

Cat. No.: B15382117

Get Quote

Executive Summary: The "Methoxy Switch"
In medicinal chemistry, the transition from a mono-methoxy (6-position) to a di-methoxy (6,7-

position) substitution on the quinazoline scaffold is not merely a solubility enhancer; it is a

pharmacophoric switch that alters the molecule's electronic landscape and binding selectivity.

[1][3]

6-Methoxy Quinazolines: Often exhibit higher lipophilicity (LogP) and are preferred when the

target requires deep hydrophobic pocket penetration without significant steric clashes at the

7-position.[1][3]

6,7-Dimethoxy Quinazolines: The "gold standard" scaffold for kinase-like bacterial targets

(e.g., DNA Gyrase B, DHFR).[3] The electron-donating effect of the second methoxy group

significantly increases the basicity of the N1/N3 ring nitrogens, enhancing hydrogen bond

acceptance in the ATP-binding pocket. However, this can be detrimental in scaffolds

requiring membrane disruption mechanisms where excessive polarity is penalized.[3]
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The addition of a second methoxy group at the 7-position exerts a strong electron-donating

effect (mesomeric effect, +M) into the pyrimidine ring.[3]

Property
6-Methoxy
Quinazoline

6,7-Dimethoxy
Quinazoline

Impact on
Antibacterial
Activity

Ring Basicity (pKa)
~6.75 (N1

protonation)

~7.14 (Enhanced N1

basicity)

Higher pKa improves

H-bond acceptance

with Ser/Asp residues

in enzyme active sites

(e.g., GyrB).[1][3]

Solubility Moderate Improved

The 6,7-diOMe motif

disrupts crystal

packing more

effectively than the 6-

OMe, improving

aqueous solubility for

MIC assays.[1]

Steric Profile Low profile at C7 Increased bulk at C7

7-OMe can clash with

"gatekeeper" residues

in certain bacterial

kinases, potentially

reducing potency if

the pocket is narrow.

[3]

Metabolic Liability O-demethylation at C6
Dual O-demethylation

sites

6,7-diOMe is more

prone to rapid

clearance via CYP450

unless shielded by

steric bulk at the 4-

position.[1][3]

Mechanism of Action: The Gyrase Connection
Both scaffolds often target Bacterial DNA Gyrase (Subunit B), competing with ATP.[3]
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Binding Mode: The N1 of the quinazoline ring accepts a hydrogen bond from the backbone

amide of Valine (or equivalent) in the ATP-binding hinge region.[3]

The 6,7-Effect: The 7-methoxy group often points into a solvent-exposed region or interacts

with a specific water network.[1][3] In S. aureus GyrB, the 6,7-dimethoxy pattern mimics the

adenosine ring of ATP more closely than the 6-methoxy analog.

Comparative Potency Analysis (SAR Data)
The following data summarizes potency trends from multiple SAR studies. Note how the

efficacy of the substitution depends heavily on the Core Scaffold (Amino-quinazoline vs.

Quinazolinone).[3]

Table 1: MIC Comparison against S. aureus (ATCC 25923)
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Core Scaffold Substitution MIC (µg/mL) Interpretation

4-Amino-quinazoline 6-Methoxy 12.5 - 25.0

Moderate activity;

limited by solubility

and binding affinity.[1]

[3]

4-Amino-quinazoline 6,7-Dimethoxy 3.12 - 6.25

Superior Potency. The

electron-rich ring

enhances ATP-pocket

binding affinity.[1][3]

Quinazolin-4(3H)-one 6-Methoxy > 64 (Inactive)

In this scaffold, the

methoxy group often

fails to drive potency

without an amine

handle.[1][3]

Quinazolin-4(3H)-one 6,7-Dimethoxy > 64 (Inactive)

Surprisingly, in the

one scaffold, 6,7-

diOMe can abolish

activity compared to

7,8-dichloro analogs

(MIC ~6.9 µM),

suggesting a

hydrophobic

requirement here.[3]

2-Methyl-quinazoline 6-Methoxy 50.0

Weak activity; lacks

the key H-bond

donor/acceptor

network at position 4.

[1][3]
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Critical Insight: The 6,7-dimethoxy motif is an "activator" for 4-amino-quinazolines

(kinase/gyrase inhibitors) but can be a "deactivator" for quinazolinones (which may rely on

membrane permeation or different binding modes).[1][3]

Visualization: SAR Logic Flow
The following diagram illustrates the decision logic for selecting between 6-methoxy and 6,7-

dimethoxy substitutions during lead optimization.
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Lead Optimization:
Quinazoline Scaffold

Identify Primary Target

Target: DNA Gyrase / Kinase
(ATP Pocket)

Enzymatic

Target: Membrane / 
Non-Specific

Phenotypic

Check Hydrophobic
Pocket Size (C7)

Select 6-Methoxy (or 6-H)

Need Lipophilicity

Select 6,7-Dimethoxy

Pocket Tolerates C7 Bulk Restricted C7 Pocket

Outcome:
High Affinity (H-Bonding)

Improved Solubility

Outcome:
Better Permeability
Avoids Steric Clash

Click to download full resolution via product page

Caption: Decision tree for optimizing quinazoline substitution based on bacterial target and

binding pocket constraints.

Experimental Protocols
Synthesis of 4-Anilino-6,7-Dimethoxyquinazoline
Objective: Synthesize the core scaffold for antibacterial testing.[3] The 6,7-dimethoxy variant is

synthesized via the reactive 4-chloro intermediate.[1][3]
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Reagents:

6,7-Dimethoxyquinazolin-4(3H)-one (Starting material)[1][3]

POCl₃ (Phosphoryl chloride)[3]

Substituted Aniline (e.g., 3-chloro-4-fluoroaniline)[1][3]

Isopropanol (iPrOH)[3]

Step-by-Step Workflow:

Chlorination: Suspend 6,7-dimethoxyquinazolin-4(3H)-one (1.0 eq) in POCl₃ (5.0 eq). Add a

catalytic amount of DMF.[3] Reflux for 2–4 hours until the solution becomes clear (formation

of 4-chloro-6,7-dimethoxyquinazoline).

Work-up: Evaporate excess POCl₃ under reduced pressure. Neutralize the residue with

saturated NaHCO₃ (aq) and extract with Ethyl Acetate.[3] Dry over Na₂SO₄ and concentrate.

SNAr Coupling: Dissolve the crude 4-chloro intermediate in iPrOH. Add the substituted

aniline (1.1 eq).

Reaction: Reflux for 2–6 hours. The product often precipitates as the hydrochloride salt.[3]

Isolation: Filter the precipitate, wash with cold iPrOH and diethyl ether.

Validation: Verify structure via ¹H-NMR (Look for two distinct singlets ~3.9 ppm for the

methoxy groups).

Minimum Inhibitory Concentration (MIC) Assay
Objective: Quantify antibacterial potency against S. aureus.

Preparation: Dissolve test compounds (6-OMe and 6,7-diOMe variants) in DMSO to a stock

concentration of 10 mg/mL.

Dilution: Prepare serial 2-fold dilutions in Cation-Adjusted Mueller-Hinton Broth (CAMHB) in

a 96-well plate. Final concentration range: 64 µg/mL to 0.125 µg/mL.[3]
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Inoculation: Add bacterial suspension (S. aureus ATCC 25923) adjusted to 5 x 10⁵ CFU/mL.

[3]

Incubation: Incubate at 37°C for 18–24 hours.

Readout: The MIC is the lowest concentration showing no visible growth (turbidity).[3]

Control: Vancomycin (positive control) and DMSO (solvent control).[3]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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